2-(4-Azaspiro[2.5]octan-7-yl)acetamide;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(4-Azaspiro[2.5]octan-7-yl)acetamide;hydrochloride” is a chemical compound with the CAS Number: 2243513-89-3 . It has a molecular weight of 204.7 . The IUPAC name for this compound is 2-(4-azaspiro[2.5]octan-7-yl)acetamide hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H16N2O.ClH/c10-8(12)5-7-1-4-11-9(6-7)2-3-9;/h7,11H,1-6H2,(H2,10,12);1H . This code provides a unique representation of the compound’s molecular structure.It is stored at room temperature . The salt data for this compound is Cl .
Scientific Research Applications
Synthesis and Chemical Properties
- A study by Mandzhulo et al. (2016) describes the synthesis of related compounds through the reaction of N-Boc-protected 8-azaspiro[bicyclo[3.2.1]octane-3,2′-oxirane] with primary aliphatic amines. This process is significant for understanding the synthesis routes of similar azaspiro compounds (Mandzhulo, Mel’nichuk, Fetyukhin, & Vovk, 2016).
Drug Discovery and Pharmaceutical Applications
- Hill et al. (2017) explored the synthesis of quinuclidine-containing spiroimidates as α7 nicotinic acetylcholine receptor (nAChR) partial agonists. This research highlights the potential therapeutic applications of azaspiro compounds in cognitive improvement and memory-related disorders (Hill, Fang, King, et al., 2017).
Diversity-Oriented Synthesis
- Wipf et al. (2004) presented a study on the diversity-oriented synthesis of azaspirocycles. These compounds have significant implications in drug discovery, showcasing the versatility of azaspiro compounds in creating novel pharmacological agents (Wipf, Stephenson, & Walczak, 2004).
Antiviral Applications
- Apaydın et al. (2020) synthesized and evaluated N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives for their antiviral activity, specifically against influenza A/H3N2 virus and human coronavirus 229E. This study indicates the potential of azaspiro compounds in developing new antiviral medications (Apaydın, Loy, Stevaert, & Naesens, 2020).
Application in Synthesis of Biologically Active Compounds
- Amirani Poor et al. (2018) developed a methodology using gabapentin with 2-(1-(aminomethyl)cyclohexyl)acetic acid to produce novel N-cyclohexyl and N-(tert-butyl) azaspiro[4.5]decan derivatives. This research contributes to the understanding of synthesizing biologically active compounds using azaspiro frameworks (Amirani Poor, Darehkordi, Anary‐Abbasinejad, & Mohammadi, 2018).
Structural Analysis and Molecular Design
- Kimura et al. (1994) synthesized chiral quinolones with 7-(7-amino-5-azaspiro[2.4]heptan-5-yl) derivatives, analyzing their stereochemical structure-activity relationships. This research is pivotal in the field of medicinal chemistry for designing novel antibacterial agents (Kimura, Atarashi, Kawakami, et al., 1994).
Safety and Hazards
The safety information for this compound includes several hazard statements: H315, H319, H335 . These correspond to skin irritation, eye irritation, and respiratory irritation, respectively. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
2-(4-azaspiro[2.5]octan-7-yl)acetamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O.ClH/c10-8(12)5-7-1-4-11-9(6-7)2-3-9;/h7,11H,1-6H2,(H2,10,12);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGJPXPPNCTXQMY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2(CC2)CC1CC(=O)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.70 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.